Cas no 2229224-78-4 (5-chloro-1-methyl-4-(pyrrolidin-3-yloxy)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-chloro-1-methyl-4-(pyrrolidin-3-yloxy)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2229224-78-4
• MF: C₉H₁₁ClF₃N₃O
• MW: 269.651351213455
• CID: 6599592
• PubChem ID: 165631968
• Update Time: 2025-10-19

5-chloro-1-methyl-4-(pyrrolidin-3-yloxy)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-4-(pyrrolidin-3-yloxy)-3-(trifluoromethyl)-1H-pyrazole
• 2229224-78-4
• EN300-1961014

• Inchi： 1S/C9H11ClF3N3O/c1-16-8(10)6(7(15-16)9(11,12)13)17-5-2-3-14-4-5/h5,14H,2-4H2,1H3
• InChI Key： NMSPMBKXNPHAGW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)OC1CNCC1

Computed Properties

• Exact Mass: 269.0542742g/mol
• Monoisotopic Mass: 269.0542742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.1Ų

Additional information on 5-chloro-1-methyl-4-(pyrrolidin-3-yloxy)-3-(trifluoromethyl)-1H-pyrazole

5-Chloro-1-Methyl-4-(Pyrrolidin-3-Yloxy)-3-(Trifluoromethyl)-1H-Pyrazole: A Comprehensive Overview

The compound 5-chloro-1-methyl-4-(pyrrolidin-3-yloxy)-3-(trifluoromethyl)-1H-pyrazole, identified by the CAS number 2229224-78-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of multiple functional groups, including a chlorine atom, a methyl group, a pyrrolidinyl ether, and a trifluoromethyl group, makes this molecule highly versatile and intriguing for researchers across diverse fields.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 5-chloro-1-methyl-4-(pyrrolidin-3-yloxy)-3-(trifluoromethyl)-1H-pyrazole. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, cyclizations, and functional group transformations. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging modern catalytic techniques and green chemistry principles.

The structural features of CAS No. 2229224-78-4 make it an attractive candidate for applications in pharmacology and materials science. The pyrazole ring is known for its stability and ability to act as a scaffold for bioactive molecules. The trifluoromethyl group introduces electron-withdrawing effects, enhancing the molecule's reactivity and bioavailability. Meanwhile, the pyrrolidinyl ether group contributes to the compound's solubility and pharmacokinetic properties.

In the context of drug discovery, 5-chloro-1-methyl-4-(pyrrolidin-3-yloxy)-3-(trifluoromethyl)-1H-pyrazole has shown promise as a potential lead compound for developing novel therapeutics. Studies have demonstrated its activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has highlighted its ability to inhibit kinase enzymes, which are critical targets in oncology.

Beyond pharmacology, this compound has also garnered interest in materials science due to its unique electronic properties. The combination of electron-withdrawing and electron-donating groups within its structure enables it to serve as a building block for advanced materials such as organic semiconductors and optoelectronic devices.

The synthesis and characterization of CAS No. 2229224-78-4 have been extensively documented in recent scientific literature. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to elucidate its molecular structure and properties. These studies have provided valuable insights into the compound's stability, reactivity, and potential applications.

In conclusion, 5-chloro-1-methyl-4-(pyrrolidin-3-yloxy)-3-(trifluoromethyl)-1H-pyrazole, with its unique structural features and diverse functional groups, represents a compelling subject for further research across multiple disciplines. Its potential applications in drug discovery, materials science, and beyond underscore the importance of continued investigation into this fascinating compound.